Cas no 1824371-55-2 (4-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}pyrrolidin-2-one)

• Product Name: 4-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}pyrrolidin-2-one
• CAS No: 1824371-55-2
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5896367
• PubChem ID: 165721190
• Update Time: 2025-05-21

4-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1842128
• 4-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}pyrrolidin-2-one
• 1824371-55-2
• 4-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}pyrrolidin-2-one

• Inchi： 1S/C13H19NO/c1-13(2)9-3-4-10(11(13)6-9)8-5-12(15)14-7-8/h4,8-9,11H,3,5-7H2,1-2H3,(H,14,15)
• InChI Key： FTXUCGCLTWWGPW-UHFFFAOYSA-N
• SMILES： O=C1CC(CN1)C1=CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.1Ų

Additional information on 4-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}pyrrolidin-2-one

4-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}pyrrolidin-2-one: A Comprehensive Overview

The compound with CAS No. 1824371-55-2, known as 4-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}pyrrolidin-2-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique bicyclic structure, which combines a pyrrolidinone ring with a bicyclo[3.1.1]heptene moiety substituted with two methyl groups at the 6-position. The bicyclo[3.1.1]heptene system is a tricyclic framework that imparts rigidity and stability to the molecule, making it an intriguing subject for both theoretical and applied studies.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, leveraging techniques such as ring-closing metathesis and enantioselective catalysis. These methods have not only improved the yield and purity of the compound but also opened avenues for exploring its stereochemical properties. The pyrrolidinone ring, a five-membered lactam, contributes to the molecule's ability to form hydrogen bonds, which is crucial for its potential applications in drug design and polymer chemistry.

One of the most exciting developments involving this compound is its role in the development of advanced materials. Researchers have demonstrated that 4-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}pyrrolidin-2-one can serve as a building block for constructing high-performance polymers with tailored mechanical and thermal properties. Its rigid structure allows for the formation of well-defined polymer networks, which are highly sought after in industries such as aerospace and electronics.

In addition to its material science applications, this compound has shown promise in medicinal chemistry. The bicyclo[3.1.1]heptene system has been identified as a potential scaffold for developing bioactive molecules with enhanced pharmacokinetic profiles. Recent studies have explored its ability to modulate key biological targets, such as protein kinases and G-protein coupled receptors (GPCRs), making it a valuable lead compound in drug discovery efforts.

The synthesis of 4-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}pyrrolidin-2-one involves a multi-step process that highlights the importance of stereocontrol in organic synthesis. The use of chiral catalysts has enabled the selective formation of enantiomerically pure compounds, which is essential for studying their biological activity and optimizing their therapeutic potential.

Furthermore, computational studies have provided deeper insights into the electronic and structural properties of this compound. Density functional theory (DFT) calculations have revealed that the pyrrolidinone ring exhibits significant electron-withdrawing effects, which influence the reactivity of the molecule in various chemical transformations. These findings have been instrumental in designing more efficient synthetic routes and predicting the behavior of related compounds.

Looking ahead, the versatility of 4-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}pyrrolidin-2-one suggests that it will continue to play a pivotal role in both academic research and industrial applications. Its unique combination of structural rigidity and functional groups makes it an ideal candidate for exploring new frontiers in chemistry and materials science.